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Introduction
Barium-131 (¹³¹Ba) is a radionuclide of growing interest in nuclear medicine, primarily as a

diagnostic imaging surrogate for therapeutic radium isotopes, such as Radium-223.[1] Its

favorable physical characteristics, including a suitable half-life and gamma emissions

appropriate for Single Photon Emission Computed Tomography (SPECT), position it as a

valuable tool for theranostic applications.[1][2] An accurate understanding of its dosimetry is

critical for the safe and effective development of ¹³¹Ba-based radiopharmaceuticals. This

technical guide provides a comprehensive overview of the core principles of Barium-131
dosimetry, including its decay characteristics, biokinetics, and the methodologies for internal

radiation dose calculation.

Physical and Decay Characteristics
Barium-131 decays by electron capture to Caesium-131 (¹³¹Cs) with a half-life of approximately

11.5 days.[2][3][4] The daughter nuclide, ¹³¹Cs, is also radioactive and decays by electron

capture to the stable Xenon-131 with a half-life of 9.7 days.[1] The dosimetry of ¹³¹Ba must

therefore account for the contributions of both the parent and the daughter radionuclides in

secular equilibrium.

The decay of ¹³¹Ba is accompanied by the emission of a complex spectrum of gamma rays,

characteristic X-rays, and conversion and Auger electrons.[2][5] The principal emissions
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suitable for SPECT imaging are the gamma rays at 123.8 keV and 216.1 keV.[1] A summary of

the fundamental physical data for ¹³¹Ba is presented in Table 1.

Table 1: Physical Decay Characteristics of Barium-131

Parameter Value Reference

Half-life (T½) 11.5 days [2]

Decay Mode Electron Capture (100%) [2]

Daughter Nuclide Caesium-131 (¹³¹Cs) [2]

Mean Electron Energy per

Decay
0.04551 MeV [2]

Mean Photon Energy per

Decay
0.47634 MeV [2]

The complete decay scheme involves multiple energy level transitions, resulting in a spectrum

of emitted radiations. A simplified representation of this decay process is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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